Cas no 30240-01-8 (1,4-Benzenedicarboxamide,2-bromo-N1,N4-dihydroxy-)

1,4-Benzenedicarboxamide,2-bromo-N1,N4-dihydroxy- structure
30240-01-8 structure
Product Name:1,4-Benzenedicarboxamide,2-bromo-N1,N4-dihydroxy-
CAS No:30240-01-8
MF:C8H7BrN2O4
MW:275.056181192398
CID:311539
PubChem ID:289785
Update Time:2025-04-19

1,4-Benzenedicarboxamide,2-bromo-N1,N4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxamide,2-bromo-N1,N4-dihydroxy-
    • 2-bromo-1-N,4-N-dihydroxybenzene-1,4-dicarboxamide
    • 2-Bromo-N(1),N(4)-dihydroxyterephthalamide
    • 2-bromo-n,n'-dihydroxybenzene-1,4-dicarboxamide
    • AC1L6CH1
    • AC1Q5DYT
    • AR-1D9673
    • Bromoterephthalic dihydroxamic acid
    • Bromterephthalohydroxamsaeure
    • NSC152041
    • 30240-01-8
    • 2-bromobenzene-1,4-dicarbohydroxamic acid
    • 2-Bromo-N~1~,N~4~-dihydroxyterephthalamide
    • NSC 152041
    • OBFBSBJNYNXHMG-UHFFFAOYSA-N
    • NSC-152041
    • DTXSID60184335
    • Inchi: 1S/C8H7BrN2O4/c9-6-3-4(7(12)10-14)1-2-5(6)8(13)11-15/h1-3,14-15H,(H,10,12)(H,11,13)
    • InChI Key: OBFBSBJNYNXHMG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(NO)=O)C=CC=1C(NO)=O

Computed Properties

  • Exact Mass: 273.95891
  • Monoisotopic Mass: 273.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • Density: 1.854
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.663
  • PSA: 98.66
  • LogP: 1.46890
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